Cas no 95337-70-5 (4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde)

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde structure
95337-70-5 structure
Product Name:4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde
CAS No:95337-70-5
MF:C13H13NO
MW:199.248423337936
MDL:MFCD00177098
CID:61776
PubChem ID:2764550
Update Time:2024-10-25

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde
    • 4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzenecarbaldehyde
    • 4-(2,5-dimethylpyrrol-1-yl)benzaldehyde
    • dimethylpyrrolylbenzenecarbaldehyde
    • 4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde (ACI)
    • SB62184
    • 4-(2,5-di-methyl-1H-pyrrol-1-yl)-benzaldehyde
    • 4-(2,5-Dimethyl-pyrrol-1-yl)-benzaldehyde
    • MFCD00177098
    • DTXSID70377493
    • AKOS005071360
    • CS-0207309
    • 9W-0243
    • SCHEMBL3853265
    • 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzaldehyde, AldrichCPR
    • J-513266
    • 95337-70-5
    • DB-057579
    • MDL： MFCD00177098
    • Inchi： 1S/C13H13NO/c1-10-3-4-11(2)14(10)13-7-5-12(9-15)6-8-13/h3-9H,1-2H3
    • InChI Key： BYUCOWZETDGUAS-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC(N2C(C)=CC=C2C)=CC=1

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.04
  • Melting Point: 82-85°C
  • Boiling Point: 340.6°Cat760mmHg
  • Flash Point: 159.8°C
  • Refractive Index: 1.559
  • PSA: 22.00000
  • LogP: 2.90660

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Pricemore >>

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4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Production Method

Production Method 1

555-16-8 555-16-8
110-13-4 110-13-4
95337-70-5 95337-70-5
Reaction Conditions
1.1 Reagents: Formic acid Catalysts: Cobalt (nitrogen-doped carbon-supported) Solvents: Ethanol ;  12 h, 110 °C
Reference
One-pot synthesis of N-substituted pyrroles from nitro compounds and 2,5-hexadione over a heterogeneous cobalt catalyst
Gong, Zheng; Lei, Yu; Zhou, Peng; Zhang, Zehui, New Journal of Chemistry, 2017, 41(19), 10613-10618

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Raw materials

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Preparation Products

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Related Literature

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